Cas no 2034374-15-5 (2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide)

• Product Name: 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide
• CAS No: 2034374-15-5
• MF: C₁₁H₁₁F₃N₄O₂
• MW: 288.2259
• CID: 5350330
• Update Time: 2025-05-20

2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• 2-methoxy-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide
• 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C11H11F3N4O2/c1-20-6-9(19)15-5-8-16-17-10-7(11(12,13)14)3-2-4-18(8)10/h2-4H,5-6H2,1H3,(H,15,19)
• InChI Key： ZSMSEGDADOAYDK-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C([H])=C([H])N2C1=NN=C2C([H])([H])N([H])C(C([H])([H])OC([H])([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide

Introduction to 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide (CAS No. 2034374-15-5)

2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034374-15-5, represents a class of molecules that are being extensively studied for their potential applications in drug discovery and development. The intricate molecular framework of this compound, characterized by a combination of heterocyclic rings and functional groups, makes it a promising candidate for further investigation.

The molecular structure of 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide consists of a pyridine core substituted with a trifluoromethyl group and a triazolo ring system. This arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The presence of the methoxy and acetamide functional groups further modulates its pharmacological activity, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The [1,2,4]triazolo[4,3-a]pyridine scaffold is particularly noteworthy due to its ability to modulate various biological pathways. Studies have shown that this scaffold can interact with enzymes and receptors in ways that are beneficial for treating a range of diseases. The incorporation of a trifluoromethyl group into the structure enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

The acetamide moiety in 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide plays a crucial role in determining its pharmacokinetic properties. Acetamides are known to be bioisosteric with amides and have been widely used in drug development due to their favorable pharmacological profiles. The methoxy group further influences the electronic properties of the molecule, affecting its binding affinity to biological targets.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the design of novel therapeutic agents. The study of 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide has provided valuable insights into how modifications at different positions in the molecule can impact its biological activity. For instance, the substitution pattern around the pyridine ring has been shown to significantly affect the compound's interaction with target proteins.

The trifluoromethyl group is a key feature of this compound that has been extensively studied for its ability to enhance binding affinity and metabolic stability. In pharmaceutical chemistry, trifluoromethyl groups are often incorporated into drug molecules to improve their pharmacokinetic properties. This group can also influence the electronic distribution within the molecule, leading to altered reactivity and binding interactions.

The synthesis of 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further studies. The synthesis pathway also highlights the importance of protecting groups and regioselective reactions in constructing complex molecular architectures.

In vitro studies have demonstrated that 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide exhibits promising activity against various biological targets. These studies have revealed potential therapeutic applications in areas such as oncology and inflammation. The compound's ability to interact with specific enzymes and receptors suggests that it may be effective in modulating disease-related pathways.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential for understanding how a compound behaves in different biological systems before it is tested in humans. The data generated from these studies provide valuable information about the compound's pharmacokinetic profile, toxicity potential, and therapeutic efficacy.

The future prospects for 2-methoxy-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}acetamide look promising as ongoing research continues to uncover new applications for this compound. Advances in computational chemistry and molecular modeling are expected to further enhance our understanding of its interactions with biological targets. These tools can help researchers predict how modifications to the molecule might affect its pharmacological properties.

The integration of interdisciplinary approaches is crucial for advancing drug discovery efforts. Collaboration between chemists、biologists、pharmacologists，and computer scientists can lead to innovative solutions for developing new therapeutic agents. The study of compounds like 2-methoxy-N-{[8-(trifluoromethyl)-[1，2，4]]tri azo lo [44，3a]] py rid ine - 33y l)m eth yl acet am ide (CAS No .203 43 74 -15 -5) exemplifies how such collaborations can drive progress in pharmaceutical chemistry.